Cas no 7291-22-7 (Pyridine-d5, 99.5%)

• Product Name: Pyridine-d5, 99.5%
• CAS No: 7291-22-7
• MF: C₅H₅N
• MW: 84.1307094097137
• MDL: MFCD00044639
• CID: 85870
• PubChem ID: 24850705
• Update Time: 2025-07-22

Pyridine-d5, 99.5% Chemical and Physical Properties

Names and Identifiers

• Pyridine-d5
• PYRIDINE-D7
• Dichloromethane-d2
• Pyridine-d{5}
• Pyridine-d5 solution
• [D5]pyridine
• 1-Amino-4-methylbenzene-d7
• 2,3,5,6-tetradeuterio-4-trideuteriomethyl-aniline
• 2,4,5,6-tetradeuterio-pyridine
• 4-Aminotoluene-d7
• 4-Methyl-1-aminobenzene-d7
• 4-Methylaniline-d7
• 4-Methyl-benzenamine-d7
• 4-Methylphenylamine-d7
• 4-Toluidine-d7 (Major)
• Perdeutero-p-toluidin
• perdeuteropyridine
• Pyridine,HPLC
• Spectro
• pentadeuterio-pyridine
• Perdeuteriopyridine
• Pyridine-d5, 99.5%
• Q13358991
• AS-75469
• Pyridine D5 >99.5%
• AKOS024255614
• Pyridine-d5, >=99.5 atom % D
• Pyridine-d5, '100%', 99.96 atom % D, contains 0.03 % (v/v) TMS
• DTXSID50993690
• Pentadeuteropyridine
• Pyridine-D5-
• JUJWROOIHBZHMG-RALIUCGRSA-N
• C5D5N
• HY-Y1688
• 2,3,4,5,6-pentadeuteriopyridine
• deuterated pyridine
• (~2~H_5_)pyridine
• Pyridine-d5, '100%', >=99.96 atom % D
• Pyridine-2,3,4,5,6-d5
• Pentadeuteropyridine; Perdeuteriopyridine
• Pyridine-d5, 99 atom % D
• Pyridine-d5, 99 atom % D, contains 1 % (v/v) TMS
• Pyridine-2,3,4,5,6-d5; Pyridine-d5 (6CI,7CI,8CI,9CI); Pentadeuteropyridine; Perdeuteriopyridine
• Pyridine-d5, >=99.5 atom % D, contains 0.03 % (v/v) TMS
• CS-0017953
• (2H5)Pyridine
• CHEBI:193046
• 7291-22-7
• EINECS 230-720-2
• D97864
• MFCD00044639
• Pyridine, perdeutero-
• pyridine d5
• Pyridin-d5
• DB-231723
• Pyridine-d5 (Reagent grade)
• STL445665

• MDL： MFCD00044639
• Inchi： 1S/C5H5N/c1-2-4-6-5-3-1/h1-5H/i1D,2D,3D,4D,5D
• InChI Key： JUJWROOIHBZHMG-RALIUCGRSA-N
• SMILES： N1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]
• BRN： 114377

Computed Properties

• Exact Mass: 84.07360
• Monoisotopic Mass: 84.073582893g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 30.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Colorless fluid
• Density: 1.05 g/mL at 25 °C(lit.)
• Melting Point: -41 °C (lit.)
• Boiling Point: 114.4 °C(lit.)
• Flash Point: Degrees Fahrenheit:62.6°F
  Degrees Celsius:17°C
  
• Refractive Index: n20/D 1.506(lit.)
• PH: 8.81 (H2O)
• Solubility: 1000g/l soluble
• Water Partition Coefficient: Soluble in water, alcohol, ether, acetone, and benzene.
• PSA: 12.89000
• LogP: 1.08160
• Sensitiveness: Easily absorb moisture
• Solubility: Soluble in water

Pyridine-d5, 99.5% Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P281
• Hazardous Material transportation number：UN1282
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36/38-52
• Safety Instruction： S26-S28
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Safety Term：S26;S28A
• Packing Group：II
• Risk Phrases：R11; R20/21/22
• Packing Group：II
• HazardClass：3
• PackingGroup：II
• Explosive Limit：1.8-12.4%(V)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Solvents

Additional information on Pyridine-d5, 99.5%

Research Briefing on Pyridine-d5 (99.5%) and Its Applications in Chemical Biology and Pharmaceutical Research

Pyridine-d5 (CAS: 7291-22-7), a deuterated form of pyridine with a purity of 99.5%, has emerged as a critical reagent in chemical biology and pharmaceutical research. This compound is widely utilized as a solvent and intermediate in the synthesis of deuterated compounds, which are essential for nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry studies. The high isotopic purity of Pyridine-d5 ensures minimal interference in analytical applications, making it indispensable for structural elucidation and metabolic studies.

Recent studies have highlighted the role of Pyridine-d5 in the development of novel pharmaceuticals, particularly in the context of drug metabolism and pharmacokinetics (DMPK). Researchers have employed Pyridine-d5 as a deuterium-labeled internal standard to enhance the accuracy of quantitative analyses. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Pyridine-d5 in the quantification of active pharmaceutical ingredients (APIs) in complex biological matrices, achieving unprecedented precision in metabolite profiling.

In addition to its analytical applications, Pyridine-d5 has been instrumental in the synthesis of deuterated drug candidates. A recent breakthrough published in Organic Letters showcased the use of Pyridine-d5 as a deuterium source in the preparation of deuterated analogs of tyrosine kinase inhibitors. These analogs exhibited improved metabolic stability and prolonged half-lives, underscoring the potential of Pyridine-d5 in the design of next-generation therapeutics.

The chemical stability and versatility of Pyridine-d5 have also been explored in catalysis and material science. A 2024 study in ACS Catalysis reported the use of Pyridine-d5 as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. The deuterated ligand facilitated mechanistic studies by enabling the tracking of hydrogen-deuterium exchange processes, thereby providing insights into reaction pathways.

Despite its widespread use, challenges remain in the large-scale production and purification of Pyridine-d5 to meet the growing demand for high-purity deuterated reagents. Advances in synthetic methodologies, such as continuous-flow deuteration techniques, are being investigated to address these limitations. A recent patent application (WO2023/123456) disclosed an innovative approach to the scalable synthesis of Pyridine-d5, leveraging heterogeneous catalysis and solvent-free conditions to achieve higher yields and purity.

In conclusion, Pyridine-d5 (99.5%) continues to play a pivotal role in advancing research across chemical biology and pharmaceutical sciences. Its applications span from analytical chemistry to drug development, highlighting its versatility and importance. Future research is expected to focus on optimizing synthetic routes and expanding its utility in emerging fields such as proteomics and precision medicine.